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Compound of Interest

4-(Cyclopentylamino)-4-
Compound Name:
oxobutanoic acid

Cat. No.: B181128

A comprehensive search of publicly available scientific literature and chemical databases
reveals a significant lack of detailed information regarding the discovery, history, and specific
applications of 4-(Cyclopentylamino)-4-oxobutanoic acid. This compound, while indexed
with a CAS Number (541537-57-9), appears to be a largely uncharacterized chemical entity,
likely relegated to the status of a potential synthetic intermediate or a library compound with no
significant published research associated with it.

The investigation into the origins and development of 4-(Cyclopentylamino)-4-oxobutanoic
acid has yielded minimal specific data. Chemical suppliers, such as Sigma-Aldrich, list the
compound, providing basic physicochemical properties, but offer no insight into its historical
context or developmental timeline. Similarly, entries in public chemical databases like
PubChem provide computed properties and identifiers but lack any associated literature that
would illuminate its discovery or specific research applications.[1]

While the broader class of butanoic acid derivatives has been explored in various research
contexts, including drug discovery and materials science, the specific cyclopentylamino-
substituted variant remains conspicuously absent from detailed scientific discourse. For
instance, research on other complex molecules incorporating a cyclopentyl group has led to the
discovery of potent enzyme inhibitors, but these studies do not mention 4-
(Cyclopentylamino)-4-oxobutanoic acid as a precursor or related compound.[2]
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The synthesis of structurally analogous compounds, such as 4-(4-Methylphenyl)-4-oxobutanoic
acid, is well-documented and often utilized in educational settings to demonstrate principles of
organic synthesis, such as the Friedel-Crafts reaction.[3] It is plausible that 4-
(Cyclopentylamino)-4-oxobutanoic acid could be synthesized through standard amidation
reactions involving succinic anhydride and cyclopentylamine. However, specific, detailed
experimental protocols for its preparation are not available in the reviewed literature.

Due to the absence of published research, there is no information on the biological activity,
potential signaling pathway interactions, or any quantitative data from experimental studies for
4-(Cyclopentylamino)-4-oxobutanoic acid. Consequently, the creation of a detailed technical
guide or whitepaper as requested is not feasible without resorting to speculation, which would
contravene the principles of factual accuracy.

In conclusion, 4-(Cyclopentylamino)-4-oxobutanoic acid remains an obscure molecule with
no discernible history of discovery or significant scientific investigation in the public domain. Its
existence is primarily documented in chemical catalogs and databases, suggesting it may be a
commercially available building block that has yet to be featured in significant published
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyclopentylamino-4-oxobutanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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